Cas no 24304-61-8 (1H-Azepine,1,1',1''-phosphinylidynetris[hexahydro- (9CI))

1H-Azepine,1,1',1''-phosphinylidynetris[hexahydro- (9CI) structure
24304-61-8 structure
Product Name:1H-Azepine,1,1',1''-phosphinylidynetris[hexahydro- (9CI)
CAS No:24304-61-8
MF:C18H36N3OP
MW:341.471705436707
CID:275476
PubChem ID:243648
Update Time:2025-04-19

1H-Azepine,1,1',1''-phosphinylidynetris[hexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-[bis(azepan-1-yl)phosphoryl]azepane
    • ACMC-20n5mn
    • CTK0B1876
    • Palladium, tris[bis(1,1-dimethylethyl)phosphine]-
    • tris-di-tert-butylphosphine palladium(0)
    • Tris-hexahydroazepinyl-(1)-phosphinoxyd
    • DTXSID20947140
    • NSC53753
    • 1,1',1''-Phosphoryltris(azepane)
    • NSC221654
    • NSC-53753
    • NSC-221654
    • 24304-61-8
    • 1H-Azepine,1,1',1''-phosphinylidynetris[hexahydro- (9CI)
    • Inchi: 1S/C18H36N3OP/c22-23(19-13-7-1-2-8-14-19,20-15-9-3-4-10-16-20)21-17-11-5-6-12-18-21/h1-18H2
    • InChI Key: UIBNUXJFGHZPGR-UHFFFAOYSA-N
    • SMILES: P(N1CCCCCC1)(N1CCCCCC1)(N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 341.25988
  • Monoisotopic Mass: 341.26
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.8Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 476°Cat760mmHg
  • Flash Point: 241.7°C
  • Refractive Index: 1.535
  • PSA: 26.79
  • LogP: 4.53620
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